molecular formula C9H11BrN2O3 B8486943 N-{2-[(5-bromofuran-2-yl)formamido]ethyl}acetamide

N-{2-[(5-bromofuran-2-yl)formamido]ethyl}acetamide

Cat. No.: B8486943
M. Wt: 275.10 g/mol
InChI Key: KPGIUXQCLNWDHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{2-[(5-bromofuran-2-yl)formamido]ethyl}acetamide is a useful research compound. Its molecular formula is C9H11BrN2O3 and its molecular weight is 275.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11BrN2O3

Molecular Weight

275.10 g/mol

IUPAC Name

N-(2-acetamidoethyl)-5-bromofuran-2-carboxamide

InChI

InChI=1S/C9H11BrN2O3/c1-6(13)11-4-5-12-9(14)7-2-3-8(10)15-7/h2-3H,4-5H2,1H3,(H,11,13)(H,12,14)

InChI Key

KPGIUXQCLNWDHM-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NCCNC(=O)C1=CC=C(O1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 22.6 g of 5-bromo-2-furancarboxylic acid chloride in 100 ml of methylene chloride was added dropwise within 20 minutes at 0°-8° to a solution, pre-cooled to 0°, of 11.0 g of monoacetyl-ethylenediamine in 250 ml of methylene chloride and 18 ml of triethylamine. The reaction mixture was stirred at room temperature overnight, suction filtered and washed with methylene chloride. There was obtained N-(2-acetamino ethyl)-5-bromo-2-furancarboxamide as pale beige crystals, m.p. 175°-176°.
Quantity
22.6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Two
Quantity
18 mL
Type
solvent
Reaction Step Two

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